Cas no 936727-93-4 (1-[4-(trifluoromethoxy)phenyl]cyclopropanecarboxylic acid)

• Product Name: 1-[4-(trifluoromethoxy)phenyl]cyclopropanecarboxylic acid
• CAS No: 936727-93-4
• MF: C₁₁H₉F₃O₃
• MW: 246.182574033737
• MDL: MFCD11037007
• CID: 1982807
• PubChem ID: 45925732
• Update Time: 2025-05-20

1-[4-(trifluoromethoxy)phenyl]cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[4-(trifluoromethoxy)phenyl]cyclopropanecarboxylic acid
• cyclopropanecarboxylic acid, 1-[4-(trifluoromethoxy)phenyl]-
• LogP
• 1-(4-(trifluoromethoxy)phenyl)cyclopropanecarboxylic acid
• 1-[4-(trifluoromethoxy)phenyl]cyclopropane-1-carboxylic acid
• 1-[4-(Trifluoromethoxy)phenyl]cyclopropanecarboxylic acid (ACI)
• 1-(4-Trifluoromethoxyphenyl)-1-carboxycyclopropane
• 1-(4-Trifluoromethoxyphenyl)cyclopropanecarboxylic acid
• SY225843
• 1-[4-(Trifluoromethoxy)phenyl]cyclopropanecarboxylicAcid
• 1-(4-(trifluoromethoxy)phenyl)cyclopropane-1-carboxylic acid
• J-503214
• DB-092656
• 1-(4-(trifluoromethoxy)phenyl)cyclopropanecarboxylic acid, AldrichCPR
• AKOS027314062
• DTXSID20672622
• 936727-93-4
• MFCD11037007
• EN300-1932189
• AB90975
• SCHEMBL1465617
• F20011
• CS-0268382

• MDL： MFCD11037007
• Inchi： 1S/C11H9F3O3/c12-11(13,14)17-8-3-1-7(2-4-8)10(5-6-10)9(15)16/h1-4H,5-6H2,(H,15,16)
• InChI Key： WLYQHMMKMYCFAP-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)C1C=CC(OC(F)(F)F)=CC=1)O

Computed Properties

• Exact Mass: 246.05037863g/mol
• Monoisotopic Mass: 246.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

1-[4-(trifluoromethoxy)phenyl]cyclopropanecarboxylic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-[4-(trifluoromethoxy)phenyl]cyclopropanecarboxylic acid

1-[4-(Trifluoromethoxy)phenyl]cyclopropanecarboxylic Acid: A Comprehensive Overview

The compound with CAS No 936727-93-4, known as 1-[4-(trifluoromethoxy)phenyl]cyclopropanecarboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a trifluoromethoxy-substituted phenyl group. The trifluoromethoxy group is a strong electron-withdrawing substituent, which imparts distinctive electronic properties to the molecule, making it highly versatile for various applications.

Recent studies have highlighted the potential of 1-[4-(trifluoromethoxy)phenyl]cyclopropanecarboxylic acid in drug design. Researchers have explored its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinases, which are critical in various disease pathways. The cyclopropane ring in the molecule contributes to its rigidity and stability, enabling it to adopt specific conformations that are essential for binding to these targets with high affinity.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The trifluoromethoxy group imparts hydrophobicity and thermal stability to the molecule, making it a promising candidate for the development of advanced polymers and coatings. Recent research has demonstrated that incorporating this compound into polymer matrices can significantly enhance their mechanical properties and resistance to environmental factors.

The synthesis of 1-[4-(trifluoromethoxy)phenyl]cyclopropanecarboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclopropane ring through ring-closing metathesis and the introduction of the trifluoromethoxy group via nucleophilic aromatic substitution. These methods have been optimized to achieve high yields and purity, ensuring that the compound is suitable for both research and industrial applications.

From an environmental perspective, the ecological impact of 1-[4-(trifluoromethoxy)phenyl]cyclopropanecarboxylic acid has been a topic of recent interest. Studies have shown that the compound exhibits low toxicity to aquatic organisms under standard test conditions, suggesting that it may be environmentally benign when used responsibly. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 1-[4-(trifluoromethoxy)phenyl]cyclopropanecarboxylic acid (CAS No 936727-93-4) is a versatile compound with a wide range of potential applications in medicine, materials science, and beyond. Its unique structure and electronic properties make it an attractive candidate for further research and development. As new studies continue to emerge, this compound is poised to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.